Methyl[(3-methylidenecyclobutyl)methyl]amine

• Molecular Formula: C7H13N
• Molecular Weight: 111.18 g/mol
• IUPAC Name: N-methyl-1-(3-methylidenecyclobutyl)methanamine
• InChI: InChI=1S/C7H13N/c1-6-3-7(4-6)5-8-2/h7-8H,1,3-5H2,2H3
• InChI Key: VFWMXJPOVHESSF-UHFFFAOYSA-N
• Canonical SMILES: CNCC1CC(=C)C1

Description

Methyl[(3-methylidenecyclobutyl)methyl]amine is an organic compound characterized by a cyclobutyl ring with a methylidene group and a methylamine substituent

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl[(3-methylidenecyclobutyl)methyl]amine typically involves the formation of the cyclobutyl ring followed by the introduction of the methylidene and methylamine groups. One common method is the cyclization of a suitable precursor, such as a diene, under specific conditions to form the cyclobutyl ring. Subsequent functionalization steps introduce the methylidene and methylamine groups.

Industrial Production Methods

Industrial production of this compound may involve large-scale cyclization reactions using catalysts to enhance yield and efficiency. The process may also include purification steps to ensure the compound’s purity for its intended applications.

Chemical Reactions Analysis

Types of Reactions

Methyl[(3-methylidenecyclobutyl)methyl]amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into different amine derivatives.

Substitution: The methylidene group can participate in substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Halogenating agents or nucleophiles for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted cyclobutyl derivatives.

Scientific Research Applications

Methyl[(3-methylidenecyclobutyl)methyl]amine has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex organic molecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Methyl[(3-methylidenecyclobutyl)methyl]amine involves its interaction with specific molecular targets. The compound’s unique structure allows it to bind to certain enzymes or receptors, influencing biological pathways. Detailed studies on its mechanism of action can provide insights into its potential therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

Cyclobutylamine: Similar cyclobutyl ring structure but lacks the methylidene group.

Methylcyclobutylamine: Contains a cyclobutyl ring with a methyl group but no methylidene group.

Cyclobutylmethylamine: Similar structure but without the methylidene group.

Uniqueness

Methyl[(3-methylidenecyclobutyl)methyl]amine is unique due to the presence of both the methylidene and methylamine groups on the cyclobutyl ring. This combination of functional groups imparts distinct chemical and biological properties, making it a valuable compound for various applications.